Cas no 116313-84-9 (Ethanone, 1-(3,4-dihydroxy-5-nitrophenyl)-)

• Product Name: Ethanone, 1-(3,4-dihydroxy-5-nitrophenyl)-
• CAS No: 116313-84-9
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 1205627
• PubChem ID: 14450997
• Update Time: 2025-04-20

Ethanone, 1-(3,4-dihydroxy-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydroxy-5-nitrophenyl)-
• 1-(3,4-Dihydroxy-5-nitrophenyl)ethanone
• CS-0255284
• RZTRFWLYXYIRAX-UHFFFAOYSA-N
• 3',4'-dihydroxy-5'-nitroacetophenone
• CHEMBL169033
• SCHEMBL6036460
• BDBM50017844
• 1-(3,4-Dihydroxy-5-nitrophenyl)ethan-1-one
• 1-(3,4-Dihydroxy-5-nitro-phenyl)-ethanone
• 3'4'-dihydroxy-5'-nitroacetophenone
• 116313-84-9

• Inchi： 1S/C8H7NO5/c1-4(10)5-2-6(9(13)14)8(12)7(11)3-5/h2-3,11-12H,1H3
• InChI Key： RZTRFWLYXYIRAX-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(C)=O)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67